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Compound of Interest

Compound Name: 2,2,6-Trimethyloctane

Cat. No.: B3054812

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available health and safety
information for 2,2,6-trimethyloctane. It is intended for informational purposes for a technical
audience and should not be substituted for a formal risk assessment or a comprehensive
Safety Data Sheet (SDS). For detailed and substance-specific guidance, always refer to the
manufacturer's SDS.

Introduction

2,2,6-Trimethyloctane is a branched-chain alkane with the molecular formula Ci1Hza. Itis a
colorless liquid with a characteristic strong odor and is classified as a flammable liquid. While
specific toxicological data for this compound is limited in publicly accessible literature, this
guide synthesizes the available information on its physical and chemical properties, general
safety and handling procedures, and first-aid measures. The lack of detailed experimental
health effects data underscores the need for careful handling and adherence to general
laboratory safety protocols.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,2,6-trimethyloctane is presented
in Table 1. This data is essential for understanding its behavior under various laboratory
conditions and for implementing appropriate safety measures.
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Property Value

Molecular Formula CiiH24

Molecular Weight 156.31 g/mol

Appearance Colorless liquid

Odor Strong

Boiling Point 172.3°Cto 174 °C at 760 mmHg[1][2]
Flash Point 52.7 °C[1][2]

Density 0.7349 to 0.742 g/cm3[1][2]

Vapor Pressure 1.78 mmHg at 25 °C[2]

Refractive Index 1.4134 to 1.416[1][2]

Health and Safety Information

Detailed toxicological studies on 2,2,6-trimethyloctane, such as oral, dermal, and inhalation
toxicity (LD50/LC50), are not readily available in the public domain. Safety data sheets for this
compound often state "no data available" for specific health hazard classifications. However,
based on its classification as a flammable liquid and general knowledge of similar
hydrocarbons, the following precautions are advised.

GHS Classification

The globally Harmonized System of Classification and Labelling of Chemicals (GHS)
classification for 2,2,6-trimethyloctane is primarily as a Flammable Liquid, Category 3. This
indicates that it is a liquid with a flash point of > 23 °C and < 60 °C. Other specific health hazard
classifications are not well-established.

Hazard and Precautionary Statements

Based on its flammaubility, the following general hazard and precautionary statements apply:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.eaht.org/journal/view.php?doi=10.5620/eaht.2021022
https://www.epa.gov/system/files/documents/2022-10/2c.%20EPA%20Science%20Review%20-%20Kulle.pdf
https://www.eaht.org/journal/view.php?doi=10.5620/eaht.2021022
https://www.epa.gov/system/files/documents/2022-10/2c.%20EPA%20Science%20Review%20-%20Kulle.pdf
https://www.eaht.org/journal/view.php?doi=10.5620/eaht.2021022
https://www.epa.gov/system/files/documents/2022-10/2c.%20EPA%20Science%20Review%20-%20Kulle.pdf
https://www.epa.gov/system/files/documents/2022-10/2c.%20EPA%20Science%20Review%20-%20Kulle.pdf
https://www.eaht.org/journal/view.php?doi=10.5620/eaht.2021022
https://www.epa.gov/system/files/documents/2022-10/2c.%20EPA%20Science%20Review%20-%20Kulle.pdf
https://www.benchchem.com/product/b3054812?utm_src=pdf-body
https://www.benchchem.com/product/b3054812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Type

Statement

Hazard Statement

H226: Flammable liquid and vapor.

Precautionary Statement (Prevention)

P210: Keep away from heat, hot surfaces,
sparks, open flames and other ignition sources.
No smoking. P233: Keep container tightly
closed. P240: Ground and bond container and
receiving equipment. P241: Use explosion-proof
electrical/ventilating/lighting equipment. P242:
Use only non-sparking tools. P243: Take action
to prevent static discharges. P280: Wear
protective gloves/protective clothing/eye

protection/face protection.

Precautionary Statement (Response)

P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse
skin with water/shower. P370+P378: In case of
fire: Use dry sand, dry chemical or alcohol-

resistant foam to extinguish.

Precautionary Statement (Storage)

P403+P235: Store in a well-ventilated place.

Keep cool.

Precautionary Statement (Disposal)

P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocols

Specific experimental protocols for the toxicological assessment of 2,2,6-trimethyloctane are

not available in the reviewed literature. For general guidance on the toxicological testing of

hydrocarbons, researchers should refer to established OECD (Organisation for Economic Co-

operation and Development) guidelines for chemical testing. These guidelines provide

standardized procedures for assessing various endpoints, including:

o Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425

o Acute Dermal Toxicity: OECD Test Guideline 402
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e Acute Inhalation Toxicity: OECD Test Guideline 403
o Skin Irritation/Corrosion: OECD Test Guideline 404
o Eye Irritation/Corrosion: OECD Test Guideline 405

Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 2,2,6-
trimethyloctane.

Handling

¢ Handle in a well-ventilated area or under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.q., nitrile), safety glasses or goggles, and a lab coat.

Keep away from ignition sources such as heat, sparks, and open flames.

Use non-sparking tools and take precautionary measures against static discharge.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Keep away from incompatible materials such as strong oxidizing agents.

» Store away from heat and direct sunlight.

First-Aid Measures

In case of exposure to 2,2,6-trimethyloctane, the following first-aid measures are
recommended. Seek medical attention if symptoms persist.
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Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated

clothing.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source
of ignition and flash back.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Logical Workflow for Chemical Spill Response

The following diagram illustrates a general workflow for responding to a chemical spill, which is
applicable to 2,2,6-trimethyloctane.
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A generalized workflow for responding to a chemical spill.

Conclusion

While 2,2,6-trimethyloctane has established physical and chemical properties, there is a
significant lack of publicly available, detailed toxicological data. It is classified as a flammable
liquid and should be handled with the appropriate precautions to avoid ignition and exposure.
The information provided in this guide is based on general principles of chemical safety and the
limited data available for this specific compound. Researchers, scientists, and drug
development professionals should exercise caution, adhere to standard laboratory safety
practices, and consult the manufacturer's Safety Data Sheet before handling 2,2,6-
trimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3054812#2-2-6-trimethyloctane-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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